Cas no 152829-59-9 (Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphorofluoridate) (9CI))

• Product Name: Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphorofluoridate) (9CI)
• CAS No: 152829-59-9
• MF: C₁₀H₁₃F₂N₂O₆P
• MW: 326.190590620041
• CID: 198135
• PubChem ID: 3081896
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphorofluoridate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphorofluoridate) (9CI)
• 1-{2,3-dideoxy-3-fluoro-5-O-[fluoro(hydroxy)phosphoryl]-beta-D-threo-pentofuranosyl}-5-methylpyrimidine-2,4(1H,3H)-dione
• 3'-F-Dtfp
• 3'-Fluoro-3'-deoxythymidine-5'-fluorophosphate
• 3'-Fluoro-3'-deoxythymidine-5'-phosphorofluoridate
• Thymidine, 3'-deoxy-3'-fluoro-, 5-(hydrogen phosphorofluoridate)
• 3/'-fluoro-3/'-deoxythymidine-5/'-fluorophosphate
• DTXSID90934608
• fluoro-[[(2R,3R,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphinic acid
• 1-{2,3-Dideoxy-3-fluoro-5-O-[fluoro(hydroxy)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
• 152829-59-9

• Inchi： 1S/C10H13F2N2O6P/c1-5-3-14(10(16)13-9(5)15)8-2-6(11)7(20-8)4-19-21(12,17)18/h3,6-8H,2,4H2,1H3,(H,17,18)(H,13,15,16)/t6-,7-,8-/m1/s1
• InChI Key： GRVFNODAPVLGHG-BWZBUEFSSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)F)F

Computed Properties

• Exact Mass: 326.04799
• Monoisotopic Mass: 326.047929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.53
• PSA: 105.17